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Compound of Interest

Compound Name: NU6300

Cat. No.: B609679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NU6300 is a potent and selective covalent, irreversible, and ATP-competitive inhibitor of Cyclin-

Dependent Kinase 2 (CDK2) with an IC₅₀ of 0.16 μM.[1][2] It functions by covalently binding to

CDK2, leading to durable inhibition of retinoblastoma tumor suppressor protein (Rb)

phosphorylation.[3][4] This unique mechanism of action makes NU6300 a valuable tool in

research related to the eukaryotic cell cycle and transcription.[1][2] Proper preparation of a

stock solution is the first critical step for reliable and reproducible experimental results. This

document provides a detailed protocol for preparing a stock solution of NU6300 in Dimethyl

Sulfoxide (DMSO).

Quantitative Data Summary
For ease of reference, the key quantitative data for NU6300 are summarized in the table below.
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Property Value Source(s)

Molecular Weight 413.49 g/mol [1][5][6]

Chemical Formula C₂₀H₂₃N₅O₃S [1][5][6]

Solubility in DMSO
≥ 32 mg/mL (≥ 77.39 mM) to

100 mg/mL (241.84 mM)
[1][2][6]

Storage of Solid -20°C for up to 3 years [1][5]

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year
[2]

Experimental Protocol: Preparing a 10 mM NU6300
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NU6300 in DMSO.

Materials:

NU6300 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[5]

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.abmole.com/products/nu6300.html
https://www.targetmol.com/compound/nu6300
https://www.xcessbio.com/products/m17961
https://www.abmole.com/products/nu6300.html
https://www.targetmol.com/compound/nu6300
https://www.xcessbio.com/products/m17961
https://www.abmole.com/products/nu6300.html
https://www.medchemexpress.com/NU6300.html
https://www.xcessbio.com/products/m17961
https://www.abmole.com/products/nu6300.html
https://www.targetmol.com/compound/nu6300
https://www.medchemexpress.com/NU6300.html
https://www.benchchem.com/product/b609679?utm_src=pdf-body
https://www.benchchem.com/product/b609679?utm_src=pdf-body
https://www.benchchem.com/product/b609679?utm_src=pdf-body
https://www.targetmol.com/compound/nu6300
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-weighing Preparation: Before handling NU6300, ensure you are wearing appropriate

PPE. It is recommended to handle the powder in a chemical fume hood. Allow the NU6300
vial to equilibrate to room temperature before opening to prevent condensation of moisture.

Calculating the Required Mass: To prepare a 10 mM stock solution, the required mass of

NU6300 can be calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 413.49 g/mol = 4.1349 mg

Weighing NU6300: Carefully weigh out the calculated amount of NU6300 powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube

containing the NU6300 powder. For a 10 mM solution using 4.13 mg of NU6300, you would

add 1 mL of DMSO. It is crucial to use newly opened or anhydrous DMSO as it is

hygroscopic, and water absorption can affect the solubility of the compound.[2]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

powder. If the solution is not clear, sonication is recommended to aid dissolution.[5] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[5]

Long-term Storage: For long-term storage, place the aliquots at -80°C, where they can be

stable for up to two years.[2] For short-term storage (up to one year), -20°C is suitable.[2]

Visualizations
Experimental Workflow for NU6300 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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